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Compound of Interest

Compound Name: 2-Anthraquinonecarboxylic acid

Cat. No.: B089820 Get Quote

An In-depth Technical Guide to 2-Anthraquinonecarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Anthraquinonecarboxylic acid
(AQCA), a polycyclic aromatic organic compound with significant potential in various scientific

and medicinal applications. This document consolidates key information on its chemical and

physical properties, synthesis, and biological activities, presenting data in a structured and

accessible format for laboratory and research use.

Chemical and Physical Properties
2-Anthraquinonecarboxylic acid, identified by the CAS Number 117-78-2, is a derivative of

anthraquinone with a carboxylic acid group at the 2-position.[1] It typically appears as a solid,

with colors ranging from yellow to orange or white to amber.[1][2] This compound is stable

under normal conditions but is incompatible with strong oxidizing agents.[2][3][4]

Table 1: Physicochemical Properties of 2-Anthraquinonecarboxylic Acid
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Property Value Reference

CAS Number 117-78-2 [1][5][6][7][8]

Molecular Formula C₁₅H₈O₄ [1][3][5][7][8]

Molecular Weight 252.22 g/mol [2][3][5][8]

Melting Point 287-289 °C [2][3][9]

Boiling Point 355.4°C (rough estimate) [2][3]

Density 1.469 g/cm³ [2][3][8]

Appearance
Solid; yellow to orange; white

to amber powder to crystal
[1][2][6]

Solubility

Low solubility in water; soluble

in hot acetic acid, ethanol, and

acetone

[1][2][3][6]

pKa 3.42 (at 20°C) [2][3][10]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 2-
Anthraquinonecarboxylic acid.

Table 2: Spectral Information for 2-Anthraquinonecarboxylic Acid
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Spectral Data Type Key Information Reference

¹H NMR Spectrum available [11]

¹³C NMR
Spectrum available for related

compounds
[12]

FTIR
Spectra available (KBr-Pellet

and ATR-Neat techniques)
[5]

Raman Spectroscopy Spectrum available [5]

Mass Spectrometry
Data available for related

compounds
[13]

Synthesis and Experimental Protocols
Several methods for the synthesis of 2-Anthraquinonecarboxylic acid have been reported.

Synthesis from 4'-methylbenzophenone-2-carboxylic
acid
One established method involves the oxidation of 4'-methylbenzophenone-2-carboxylic acid

with potassium permanganate, followed by ring closure using 5% oleum.[2][14]

Synthesis from 2-ethylanthraquinone
An alternative synthesis route starts with 2-ethylanthraquinone.[14]

Experimental Protocol:

Dissolve 5 g of 2-ethylanthraquinone in 25 g of acetonitrile.

Add 0.25 g of titanium dioxide (photocatalyst, average particle size: 20 nm) and 0.5 g of

hydrogen peroxide.

Stir the mixture for 5 hours at 25°C to facilitate photocatalytic oxidation.[14]

After the reaction, filter off the catalyst.
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Evaporate the solvent from the filtrate under reduced pressure.

Recrystallize the resulting solid to obtain 2-Anthraquinonecarboxylic acid. This method

reports a yield of 95.3%.[14]

Generalized Synthesis Workflow

Starting Material
(e.g., 2-ethylanthraquinone)

Photocatalytic Oxidation
(Acetonitrile, TiO₂, H₂O₂, 25°C, 5h)

Filtration
(Remove Catalyst)

Solvent Evaporation
(Reduced Pressure) Recrystallization 2-Anthraquinonecarboxylic Acid

Click to download full resolution via product page

Generalized Synthesis Workflow for 2-Anthraquinonecarboxylic Acid.

Biological Activity and Signaling Pathways
2-Anthraquinonecarboxylic acid has demonstrated a range of biological activities, making it

a compound of interest for drug development.

Anti-inflammatory and Antinociceptive Activities
AQCA has been identified as a potent anti-inflammatory and antinociceptive agent in vivo.[15]

Studies have shown its effectiveness in ameliorating inflammatory and pain symptoms in

various animal models without significant toxic side effects.[15] The anti-inflammatory action is

attributed to its ability to suppress the expression of inflammatory genes like cyclooxygenase-2

(COX-2).[15]

Antiviral Activity
Recent research has highlighted the potential of AQCA as an antiviral agent, particularly

against various strains of influenza viruses, including those resistant to oseltamivir.[16]

Other Activities
AQCA and its analogs have been identified as dipeptidyl peptidase IV (DPP-IV) inhibitors,

suggesting potential applications in the development of antidiabetic drugs.[16] The broader
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class of anthraquinones is known for diverse biological properties including antimicrobial,

antiparasitic, and anticancer effects.[17]

Mechanism of Action: Signaling Pathways
The anti-inflammatory effects of AQCA are mediated through the inhibition of key signaling

pathways. It has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB) and

activator protein-1 (AP-1).[15] This inhibition is achieved by suppressing upstream signaling

molecules, including Interleukin-1 receptor-associated kinase 4 (IRAK1), p38 mitogen-activated

protein kinase (p38), Src tyrosine kinase (Src), and spleen tyrosine kinase (Syk).[15]

Inhibitory Signaling Pathway of 2-Anthraquinonecarboxylic Acid
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Inhibitory effect of AQCA on inflammatory signaling pathways.

Safety and Handling
2-Anthraquinonecarboxylic acid is classified as an irritant, causing skin, eye, and potential

respiratory irritation.[2][18] It is suspected of causing genetic defects and cancer.[5]

Precautionary Measures:

Handling: Avoid contact with skin, eyes, and clothing. Prevent dust formation.[18][19]

Personal Protective Equipment: Wear protective gloves, clothing, and eye/face protection.[2]

[18][19]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[19] Store at

room temperature, sealed in a dry environment.[2][3][10]

First Aid:

Skin Contact: Wash off immediately with plenty of soap and water.[2][19]

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes.[19]

Inhalation: Move to fresh air.[19]

Ingestion: Clean mouth with water and drink plenty of water afterward.[19]

In all cases of exposure, seek medical attention if symptoms persist.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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